(3,3-Difluorocyclohexyl)methanamine hydrochloride
Overview
Description
(3,3-Difluorocyclohexyl)methanamine hydrochloride, also known as 3,3-Difluorocyclohexylmethylamine hydrochloride, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 109-110°C. It is soluble in water and has a molecular weight of 203.6 g/mol. This compound has been studied for its potential in a variety of fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Photocytotoxicity and Cellular Imaging
The Iron(III) complexes synthesized with various methanamines, including (3,3-Difluorocyclohexyl)methanamine hydrochloride analogs, have shown significant photocytotoxicity in red light, making them valuable for cellular imaging and cancer treatment research. These complexes induce apoptosis in cancer cells by generating reactive oxygen species, thereby offering a promising avenue for therapeutic applications (Basu et al., 2014).
Improved Industrial Synthesis
A novel industrial synthesis process for sertraline hydrochloride, an antidepressant, utilizes a compound structurally similar to (3,3-Difluorocyclohexyl)methanamine hydrochloride. This process is more advantageous in terms of yield, environmental safety, and purity, highlighting the role of such compounds in pharmaceutical manufacturing (Vukics et al., 2002).
Cation-Exchange Chromatography
Research on cation-exchange chromatography for isolating branched acyclic polyamines has utilized compounds related to (3,3-Difluorocyclohexyl)methanamine hydrochloride. This method is highly efficient compared to conventional extraction methods, showcasing the importance of such compounds in chemical separation technologies (Geue & Searle, 1983).
Synthesis of 3-Indolyl-methanamines
The synthesis of 3-Indolyl-methanamines from indoles, aldehydes, and nitrobenzenes involves compounds structurally related to (3,3-Difluorocyclohexyl)methanamine hydrochloride. This synthesis process is efficient and provides products in excellent yields, indicating the utility of such compounds in organic synthesis (Das et al., 2013).
Hydroxylation of Alkanes
Diiron(III) complexes of tridentate 3N ligands, which include analogs of (3,3-Difluorocyclohexyl)methanamine hydrochloride, have been studied for their catalytic efficiency in the hydroxylation of alkanes. This research is crucial for understanding the mechanisms of non-heme iron enzymes and has applications in green chemistry (Sankaralingam & Palaniandavar, 2014).
properties
IUPAC Name |
(3,3-difluorocyclohexyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F2N.ClH/c8-7(9)3-1-2-6(4-7)5-10;/h6H,1-5,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGYFFOOFGJJVQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)(F)F)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,3-Difluorocyclohexyl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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